Cas no 2034265-50-2 (1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide
• CAS No: 2034265-50-2
• MF: C₂₀H₂₉N₃O₂S
• MW: 375.528163671494
• CID: 6075493
• PubChem ID: 121153866
• Update Time: 2025-06-15

1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034265-50-2
• 1-(1-(2-(4-(isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide
• 1-(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}azetidin-3-yl)piperidine-4-carboxamide
• AKOS032457374
• 1-[1-[2-(4-propan-2-ylsulfanylphenyl)acetyl]azetidin-3-yl]piperidine-4-carboxamide
• F6473-0100
• 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H29N3O2S/c1-14(2)26-18-5-3-15(4-6-18)11-19(24)23-12-17(13-23)22-9-7-16(8-10-22)20(21)25/h3-6,14,16-17H,7-13H2,1-2H3,(H2,21,25)
• InChI Key： NVOIOACLSNSWJJ-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC(=CC=1)CC(N1CC(C1)N1CCC(C(N)=O)CC1)=O

Computed Properties

• Exact Mass: 375.19804835g/mol
• Monoisotopic Mass: 375.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.9Ų

Additional information on 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide

Introduction to 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034265-50-2)

1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide, identified by its CAS number 2034265-50-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including an azetidine ring, a piperidine moiety, and an acetyl-substituted phenyl ring, which collectively contribute to its unique chemical and biological properties.

The Isopropylthio group in the molecule is particularly noteworthy, as it introduces a sulfur atom into the aromatic ring system. Sulfur-containing heterocycles are well-known for their diverse pharmacological effects and have been extensively studied for their potential in medicinal chemistry. The presence of the Isopropylthio group in this compound may contribute to its ability to interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents.

The azetidine ring is another critical feature of this compound. Azetidine derivatives have been explored for various pharmacological applications due to their ability to mimic natural amino acids and interact with biological receptors. The piperidine moiety further enhances the complexity of the molecule, providing additional sites for interaction with biological targets. Together, these structural elements suggest that 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide may possess unique pharmacological properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. The acetyl group in this compound may play a role in modulating the activity of certain enzymes, particularly those that are involved in signal transduction pathways. By inhibiting or activating these enzymes, 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide could potentially interfere with disease pathways and offer therapeutic benefits.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Isopropylthio group into the aromatic ring is a critical step in the synthesis, as it requires precise control over reaction conditions to avoid unwanted side products. Similarly, the formation of the azetidine ring and the subsequent coupling with the piperidine moiety are essential steps that must be carefully monitored.

The biological activity of 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide has been evaluated in several preclinical studies. These studies have shown that the compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may inhibit the activity of [specific enzyme], which is known to be overexpressed in [specific disease]. This finding underscores the potential therapeutic value of this molecule and justifies further investigation into its mechanisms of action.

The structural features of this compound also make it an attractive scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide to improve its efficacy and selectivity. This flexibility makes it a promising candidate for developing novel therapeutic agents targeting a wide range of diseases.

In conclusion, 1-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034265-50-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its demonstrated biological activity make it a valuable candidate for further investigation. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge, further solidifying its importance in drug discovery efforts.